Perfluorohexane Perfluorohexane Perfluorohexane is a fluoroalkane that is hexane in which all of the hydrogens have been replaced by fluorines. It has a role as a radioopaque medium and a non-polar solvent. It is a fluorocarbon, a fluoroalkane and a volatile organic compound. It derives from a hydride of a hexane.
Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling.
Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity.
Brand Name: Vulcanchem
CAS No.: 355-42-0
VCID: VC0539028
InChI: InChI=1S/C6F14/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20
SMILES: C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F
Molecular Formula: C6F14
Molecular Weight: 338.04 g/mol

Perfluorohexane

CAS No.: 355-42-0

Inhibitors

VCID: VC0539028

Molecular Formula: C6F14

Molecular Weight: 338.04 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Perfluorohexane - 355-42-0

CAS No. 355-42-0
Product Name Perfluorohexane
Molecular Formula C6F14
Molecular Weight 338.04 g/mol
IUPAC Name 1,1,1,2,2,3,3,4,4,5,5,6,6,6-tetradecafluorohexane
Standard InChI InChI=1S/C6F14/c7-1(8,3(11,12)5(15,16)17)2(9,10)4(13,14)6(18,19)20
Standard InChIKey ZJIJAJXFLBMLCK-UHFFFAOYSA-N
SMILES C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F
Canonical SMILES C(C(C(C(F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)F
Appearance Solid powder
Boiling Point 56.6 °C
57.2 °C
Colorform Course, transparent, needle-like crystals
Liquid
Colorless radiolucent liquid
Density 1.6910 g/cu cm at 20 °C
Melting Point -87.1 °C
-86.1 °C
Physical Description Liquid
Description Perfluorohexane is a fluoroalkane that is hexane in which all of the hydrogens have been replaced by fluorines. It has a role as a radioopaque medium and a non-polar solvent. It is a fluorocarbon, a fluoroalkane and a volatile organic compound. It derives from a hydride of a hexane.
Perflexane is a fluorinated hydrocarbon and gaseous substance used as an imaging contrast agent in echocardiogram. After administration in microsphere form, perflexane increases ultrasound reflectivity of blood. This leads to an improvement of ultrasound signaling.
Perflexane is a Contrast Agent for Ultrasound Imaging. The mechanism of action of perflexane is as an Ultrasound Contrast Activity.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life Stable under recommended storage conditions.
Solubility In water, 0.3779 mg/L at 25 °C (est)
Soluble in ethyl ether, benzene, chloroform
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms AFO 150
Imagent
Imavist
perflexane
perfluoro-n-hexane
perfluorohexane
Vapor Pressure 217.87 mmHg
218 mm Hg at 25 °C
Reference 1. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013.
PubChem Compound 9639
Last Modified Nov 11 2021
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